Cas no 79443-10-0 (Ethanedione, bis(2-benzothiazolyl)-)

• Product Name: Ethanedione, bis(2-benzothiazolyl)-
• CAS No: 79443-10-0
• MF: C₁₆H₈N₂O₂S₂
• MW: 324.376920700073
• CID: 532830
• PubChem ID: 12729875
• Update Time: 2025-04-19

Ethanedione, bis(2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanedione, bis(2-benzothiazolyl)-
• 1,2-bis(1,3-benzothiazol-2-yl)ethane-1,2-dione
• 79443-10-0
• DTXSID90508287
• Bis(1,3-benzothiazol-2-yl)ethane-1,2-dione

• Inchi： 1S/C16H8N2O2S2/c19-13(15-17-9-5-1-3-7-11(9)21-15)14(20)16-18-10-6-2-4-8-12(10)22-16/h1-8H
• InChI Key： FVKPEVIRWUVKJG-UHFFFAOYSA-N
• SMILES： S1C(C(C(C2=NC3C=CC=CC=3S2)=O)=O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 324.00271985g/mol
• Monoisotopic Mass: 324.00271985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 116Ų